Cas no 34795-24-9 ((3,3-Dimethyloxetan-2-yl)methanamine)

• Product Name: (3,3-Dimethyloxetan-2-yl)methanamine
• CAS No: 34795-24-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD22666070
• CID: 4645512
• PubChem ID: 92131081
• Update Time: 2025-05-21

(3,3-Dimethyloxetan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyloxetan-2-yl)methanamine
• SB15413
• P15244
• A919343
• SCHEMBL20659179
• CS-0183832
• 34795-24-9
• EN300-6734001
• AS-52485
• AKOS030238159
• MFCD22666070
• (3,3-Dimethyloxetan-2-yl)methanamine

• MDL： MFCD22666070
• Inchi： 1S/C6H13NO/c1-6(2)4-8-5(6)3-7/h5H,3-4,7H2,1-2H3
• InChI Key： NCPHDIBQJSWLLO-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C1CN

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2

Additional information on (3,3-Dimethyloxetan-2-yl)methanamine

(3,3-Dimethyloxetan-2-yl)methanamine: An Overview of a Versatile Compound (CAS No. 34795-24-9)

(3,3-Dimethyloxetan-2-yl)methanamine, also known by its CAS number 34795-24-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique oxetane ring structure and the presence of a primary amine group, which endows it with a range of chemical and biological properties that make it a valuable building block in various applications.

The oxetane ring in (3,3-Dimethyloxetan-2-yl)methanamine is a four-membered cyclic ether, which is known for its high reactivity and ability to participate in a variety of chemical reactions. The presence of the primary amine group further enhances its reactivity, making it an attractive substrate for the synthesis of more complex molecules. This combination of structural features has led to its widespread use in the development of pharmaceuticals, materials science, and other advanced applications.

Recent research has highlighted the potential of (3,3-Dimethyloxetan-2-yl)methanamine in the synthesis of novel drugs. For instance, studies have shown that this compound can be used as a key intermediate in the preparation of prodrugs designed to improve drug delivery and bioavailability. The oxetane ring's ability to undergo ring-opening reactions under mild conditions makes it particularly useful in this context. Additionally, the primary amine group can be readily functionalized to introduce various pharmacophores, enhancing the therapeutic potential of the final product.

In the realm of medicinal chemistry, (3,3-Dimethyloxetan-2-yl)methanamine has been explored for its role in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier (BBB) efficiently has made it an attractive candidate for the synthesis of CNS-active molecules. Research has demonstrated that derivatives of this compound exhibit promising activity against neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through functionalization offers a versatile platform for optimizing therapeutic outcomes.

Beyond pharmaceutical applications, (3,3-Dimethyloxetan-2-yl)methanamine has also found use in materials science. Its unique combination of reactivity and stability makes it suitable for the synthesis of advanced polymers and coatings. For example, recent studies have shown that incorporating this compound into polymer backbones can enhance mechanical properties and improve resistance to environmental degradation. This has significant implications for industries such as automotive, aerospace, and electronics, where high-performance materials are critical.

The synthetic versatility of (3,3-Dimethyloxetan-2-yl)methanamine is further exemplified by its role in combinatorial chemistry. The compound can be readily incorporated into high-throughput screening libraries, allowing researchers to rapidly identify lead compounds with desired biological activities. This approach has been particularly useful in drug discovery programs aimed at targeting specific receptors or enzymes involved in various diseases.

In conclusion, (3,3-Dimethyloxetan-2-yl)methanamine (CAS No. 34795-24-9) is a multifaceted compound with a wide range of applications in both pharmaceutical and materials science. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers and chemists working on cutting-edge projects. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple fields.